Cas no 89267-43-6 (5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity))

• Product Name: 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity)
• CAS No: 89267-43-6
• MF: C₁₇H₁₆N₂O₇
• MW: 360.318144798279
• CID: 606037
• Update Time: 2025-10-29

5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity) Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,2-(hydroxymethyl)-6-methyl-4-(3-nitrophenyl)-, 5-ethyl ester
• 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid (Nitrendipine Impurity)
• 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid
• 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid (Nitrendipine Impurity)
• 5-Ethyl 2-(hydroxymethyl)-6-methyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate (ACI)
• 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity)

• Inchi： 1S/C17H16N2O7/c1-3-26-17(23)13-9(2)18-12(8-20)15(16(21)22)14(13)10-5-4-6-11(7-10)19(24)25/h4-7,20H,3,8H2,1-2H3,(H,21,22)
• InChI Key： URTGKNDSXSLLRZ-UHFFFAOYSA-N
• SMILES： O=C(C1C(CO)=NC(C)=C(C(OCC)=O)C=1C1C=C([N+](=O)[O-])C=CC=1)O

Additional information on 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid(Nitrendipine Impurity)

Chemical Profile of CAS No. 89267-43-6 and 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid (Nitrendipine Impurity)

The compound identified by the CAS No. 89267-43-6 is a specialized intermediate in the realm of pharmaceutical chemistry, specifically recognized as an impurity associated with Nitrendipine, a well-established calcium channel blocker used in the management of hypertension. The molecular structure of this compound, 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid, is intricately designed, featuring a complex arrangement of functional groups that contribute to its unique chemical properties and potential applications in synthetic chemistry.

In recent years, the study of pharmaceutical intermediates like this has gained significant traction due to their role in the development and quality control of active pharmaceutical ingredients (APIs). The presence of such impurities, though often at trace levels, necessitates rigorous analytical methodologies to ensure compliance with regulatory standards. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to quantify and characterize these compounds accurately.

The structural motif of 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid encompasses several key functional groups, including an ester group (ethoxycarbonyl), a hydroxymethyl group, and a nitro-substituted aromatic ring. These features not only define its reactivity but also open avenues for further chemical modifications. For instance, the ester functionality can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids, while the hydroxymethyl group can participate in etherification reactions.

Recent research has highlighted the importance of impurity profiling in drug development, particularly in understanding the metabolic pathways and potential toxicological implications. The nitro group in 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid serves as a probe for studying oxidative metabolism, as nitroaromatic compounds are often metabolized through reduction or demethylation processes. Such insights are invaluable for predicting drug-drug interactions and designing more efficient synthetic routes.

The synthesis of this compound involves multi-step organic transformations, typically starting from readily available precursors such as nicotinic acid derivatives. The introduction of the ethoxycarbonyl group via esterification and subsequent functionalization at the aromatic ring require precise control over reaction conditions to minimize side products. Catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been explored to enhance yield and selectivity.

From a regulatory perspective, agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for impurity thresholds in pharmaceuticals. Impurities like 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid must be carefully monitored throughout the manufacturing process to ensure that they do not exceed predefined limits. This often involves developing robust analytical methods that can reliably detect and quantify these compounds at sub-parts-per-billion levels.

The role of computational chemistry in studying these intermediates has also expanded significantly. Molecular modeling techniques allow researchers to predict the behavior of CAS No. 89267-43-6 in various environments, aiding in the design of experiments and optimization of synthetic protocols. Additionally, quantum mechanical calculations provide insights into the electronic structure and reactivity of key functional groups, which is crucial for understanding their role in biological systems.

In conclusion, CAS No. 89267-43-6 and its corresponding derivative 5-(Ethoxycarbonyl)-2-(hydroxymethyl-6-methyl-4-(3-nitrophenyl)nicotinic Acid (Nitrendipine Impurity) represent important entities in pharmaceutical chemistry. Their study not only contributes to our understanding of drug metabolism and impurity formation but also drives advancements in synthetic methodologies and analytical techniques. As research continues to evolve, these compounds will undoubtedly play a pivotal role in shaping the future of drug development.